Cas no 1806265-99-5 (Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806265-99-5
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4831632
• Update Time: 2025-06-08

Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7BrF3NO4/c1-17-8(16)6-5(15)2-4(3-10)14-7(6)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： UQTQUXSUFFUPBK-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(C(=O)OC)=C(N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 442
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Analysis of Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806265-99-5)

Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806265-99-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of functional groups such as bromomethyl, hydroxy, and trifluoromethoxy makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its potential role in developing new therapeutic agents and crop protection chemicals.

The CAS No. 1806265-99-5 is a unique identifier for this compound, ensuring accurate identification in scientific literature and regulatory documents. The pyridine core of this molecule is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. The bromomethyl group offers a reactive site for further functionalization, enabling the creation of more complex molecules. Meanwhile, the trifluoromethoxy group enhances the compound's metabolic stability, a feature highly valued in drug discovery. These attributes make Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate a subject of intense research in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged, driven by their unique physicochemical properties. The trifluoromethoxy moiety in this compound aligns with this trend, as it is known to improve lipophilicity and bioavailability. This has led to a growing interest in CAS No. 1806265-99-5 among researchers exploring next-generation pharmaceuticals. Additionally, the compound's potential applications in agrochemical formulations have sparked discussions about its role in sustainable farming practices. With the global focus on green chemistry, this compound's synthetic pathways are being optimized to minimize environmental impact.

Another area of interest is the compound's utility in cross-coupling reactions, a cornerstone of modern organic synthesis. The bromomethyl group serves as an excellent leaving group, facilitating the formation of carbon-carbon bonds. This reactivity is crucial for constructing complex molecular architectures, particularly in the development of small-molecule inhibitors and catalysts. As the pharmaceutical industry continues to explore targeted therapies, compounds like Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate are gaining prominence for their modular design potential.

The synthesis of CAS No. 1806265-99-5 involves multi-step protocols, often starting from commercially available pyridine precursors. Researchers are actively investigating greener alternatives, such as microwave-assisted synthesis and flow chemistry, to improve yield and reduce waste. These advancements are particularly relevant in the context of industrial-scale production, where efficiency and sustainability are paramount. Furthermore, the compound's stability under various conditions makes it a reliable candidate for long-term storage and transport, addressing logistical challenges in the supply chain.

From a regulatory perspective, Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate is subject to standard safety assessments, including toxicity studies and environmental impact evaluations. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. The compound's growing popularity has also led to increased inquiries about its patent status and commercial availability, reflecting its potential for commercialization.

In conclusion, Methyl 6-(bromomethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806265-99-5) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its unique structural features and versatile reactivity position it as a valuable tool for researchers across multiple disciplines. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in the development of next-generation bioactive molecules.